Cas no 98550-19-7 (6-(Methylthio)pyrimido5,4-Dpyrimidin-4(1H)-one)

• Product Name: 6-(Methylthio)pyrimido5,4-Dpyrimidin-4(1H)-one
• CAS No: 98550-19-7
• MF: C₇H₆N₄OS
• MW: 194.213738918304
• MDL: MFCD20486783
• CID: 838849
• PubChem ID: 135455256
• Update Time: 2025-10-29

6-(Methylthio)pyrimido5,4-Dpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)pyrimido[5,4-d]pyrimidin-4(1H)-one
• 6-(methylthio)-Pyrimido[5,4-d]pyrimidin-4(3H)-one
• 6-(methylthio)pyrimido[5,4-d]pyrimidin-4-ol
• 6-methylsulfanyl-1H-pyrimido[5,4-d]pyrimidin-4-one
• 6-(methylsulfanyl)-1H,4H-[1,3]diazino[5,4-d]pyrimidin-4-one
• Pyrimido[5,4-d]pyrimidin-4(1H)-one, 6-(methylthio)-
• SCHEMBL2120687
• NSC515664
• NSC-515664
• FT-0646787
• 4-hydroxy-6-methylthiopyrimido[5,4-d]pyrimidine
• MB14429
• 4-hydroxy-6-methylthio-pyrimido[5,4-d]pyrimidine
• DTXSID30325677
• 98550-19-7
• MFCD11111842
• A845874
• MFCD20486783
• 6-Methylsulfanylpyrimido[5,4-d]pyrimidin-4-ol
• 6-(Methylthio)pyrimido[5 pound not4-d]pyrimidin-4(1H)-one
• 6-(methylthio)-1H-pyrimido[5,4-d]pyrimidin-4-one
• MFCD14705177
• AKOS006309021
• AKOS032455755
• AVUWNHRPNQVSOI-UHFFFAOYSA-N
• SY024623
• DS-0430
• 2-methylsulfanyl-7H-pyrimido[5,4-d]pyrimidin-8-one
• 6-(METHYLTHIO)PYRIMIDO[5,4-D]PYRIMIDIN-4(3H)-ONE
• SCHEMBL14650582
• 6-(Methylsulfanyl)pyrimido[5,4-d]pyrimidin-4(1H)-one
• AKOS017343683
• GEO-04340
• C7H6N4OS
• DB-014615
• 6-(Methylthio)pyrimido[54-d]pyrimidin-4(1H)-one
• 6-(METHYLSULFANYL)-3H-PYRIMIDO[5,4-D][1,3]DIAZIN-4-ONE
• 6-(Methylthio)pyrimido5,4-Dpyrimidin-4(1H)-one

• MDL： MFCD20486783
• Inchi： 1S/C7H6N4OS/c1-13-7-8-2-4-5(11-7)6(12)10-3-9-4/h2-3H,1H3,(H,9,10,12)
• InChI Key： AVUWNHRPNQVSOI-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C2C(C(NC=N2)=O)=N1

Computed Properties

• Exact Mass: 194.02600
• Monoisotopic Mass: 194.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Boiling Point: 425.4°C at 760 mmHg
• PSA: 96.83000
• LogP: 0.43500

6-(Methylthio)pyrimido5,4-Dpyrimidin-4(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers